Cas no 1226251-82-6 (methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate)

Methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate is a brominated aromatic β-keto ester with applications in organic synthesis and pharmaceutical intermediates. Its structure combines a reactive β-keto ester moiety with a brominated methoxyphenyl group, making it a versatile building block for further functionalization. The bromine substituent facilitates cross-coupling reactions, while the methoxy group enhances solubility and electronic modulation. This compound is particularly useful in the synthesis of heterocycles, fine chemicals, and bioactive molecules due to its balanced reactivity and stability. High purity grades ensure consistent performance in demanding synthetic workflows. Proper handling under inert conditions is recommended to preserve its integrity.

methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate structure

1226251-82-6 structure

Product Name:methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate

CAS No:1226251-82-6

MF:C₁₁H₁₁BrO₄

MW:287.106642961502

CID:6101400

PubChem ID:93759849

Update Time:2025-10-31

methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

- methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate
- Methyl 3-bromo-4-methoxy-β-oxobenzenepropanoate
- 1226251-82-6
- EN300-1933731
- Inchi： 1S/C11H11BrO4/c1-15-10-4-3-7(5-8(10)12)9(13)6-11(14)16-2/h3-5H,6H2,1-2H3
- InChI Key： CSHRRYBQYWYWAN-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(=C1)C(CC(=O)OC)=O)OC

Computed Properties

Exact Mass: 285.98407g/mol
Monoisotopic Mass: 285.98407g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 52.6Å²

methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1933731-0.05g	methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate	1226251-82-6	0.05g	$407.0	2023-09-17
Enamine	EN300-1933731-0.1g	methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate	1226251-82-6	0.1g	$427.0	2023-09-17
Enamine	EN300-1933731-0.25g	methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate	1226251-82-6	0.25g	$447.0	2023-09-17
Enamine	EN300-1933731-0.5g	methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate	1226251-82-6	0.5g	$465.0	2023-09-17
Enamine	EN300-1933731-1.0g	methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate	1226251-82-6	1g	$871.0	2023-06-02
Enamine	EN300-1933731-2.5g	methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate	1226251-82-6	2.5g	$949.0	2023-09-17
Enamine	EN300-1933731-5.0g	methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate	1226251-82-6	5g	$2525.0	2023-06-02
Enamine	EN300-1933731-10.0g	methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate	1226251-82-6	10g	$3746.0	2023-06-02
Enamine	EN300-1933731-1g	methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate	1226251-82-6	1g	$485.0	2023-09-17
Enamine	EN300-1933731-5g	methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate	1226251-82-6	5g	$1406.0	2023-09-17

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Additional information on methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate

Comprehensive Overview of Methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate (CAS No. 1226251-82-6)

Methyl 3-(3-bromo-4-methoxyphenyl)-3-oxopropanoate (CAS No. 1226251-82-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromo-substituted methoxyphenyl group and a β-keto ester moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries value this compound for its role in developing novel drug candidates and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

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